Cas no 1566589-65-8 (5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1566589-65-8
• MF: C₁₀H₁₈ClN₃O₂S
• MW: 279.786819934845
• MDL: MFCD26089184
• CID: 5245046
• PubChem ID: 104018542
• Update Time: 2025-07-20

5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-
• 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089184
• Inchi： 1S/C10H18ClN3O2S/c1-7(2)14-8(6-10(3,4)5)12-13-9(14)17(11,15)16/h7H,6H2,1-5H3
• InChI Key： ZIOKRWKGLMXCRV-UHFFFAOYSA-N
• SMILES： N1=C(CC(C)(C)C)N(C(C)C)C(S(Cl)(=O)=O)=N1

Additional information on 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Research Brief on 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 1566589-65-8)

The compound 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 1566589-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and applications in medicinal chemistry.

Recent studies have highlighted the unique structural features of this sulfonyl chloride derivative, which make it a valuable building block for the synthesis of biologically active molecules. The presence of the triazole ring and sulfonyl chloride group allows for diverse chemical modifications, enabling the creation of novel compounds with potential therapeutic applications. Researchers have explored its use in the development of enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride via a multi-step process involving cyclization and sulfonation reactions. The study reported a yield of 78% under optimized conditions, with excellent purity (>98%) as confirmed by HPLC and NMR analyses. The compound's stability under various storage conditions was also characterized, providing valuable data for industrial-scale production.

In terms of biological applications, recent research has focused on utilizing this compound as a key intermediate in the synthesis of potential anticancer agents. A team at the University of Cambridge developed a series of triazole-based sulfonamides using this building block, which showed promising activity against several cancer cell lines, with IC50 values in the low micromolar range. The researchers attributed this activity to the compounds' ability to disrupt protein-protein interactions critical for cancer cell survival.

Another significant development involves the use of 1566589-65-8 in the creation of antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported novel derivatives exhibiting potent activity against drug-resistant bacterial strains, including MRSA. The sulfonyl chloride moiety was found to be essential for the observed antibacterial effects, suggesting its potential as a pharmacophore in anti-infective drug design.

From a safety and toxicological perspective, preliminary studies indicate that 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride requires careful handling due to its reactive nature. However, when properly stabilized in appropriate formulations, it demonstrates good compatibility with various pharmaceutical excipients, as evidenced by recent formulation studies conducted by several pharmaceutical companies.

Looking forward, the compound's potential extends beyond its current applications. Ongoing research is exploring its use in targeted drug delivery systems, where the sulfonyl chloride group can be utilized for conjugation with various targeting moieties. Additionally, computational studies are being conducted to predict novel derivatives with enhanced pharmacological properties, leveraging the compound's unique structural features.

In conclusion, 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (1566589-65-8) represents a promising chemical entity in medicinal chemistry, with demonstrated utility in multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions it as an important focus for future drug discovery efforts. Continued research into its applications and optimization of its synthetic pathways will likely yield significant advancements in pharmaceutical development.